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Compound of Interest

Compound Name: 2-Thiocytosine

Cat. No.: B145314 Get Quote

Despite extensive investigation, publicly available scientific literature lacks specific, in-depth

data on the direct anticancer and antileukemic potential of 2-thiocytosine. While the

compound has been noted as a molecule of interest in cancer research, detailed studies

providing quantitative metrics such as IC50 values against specific cancer cell lines,

comprehensive experimental protocols for its evaluation, and elucidated signaling pathways of

its action are not readily accessible.

The current body of research focuses more broadly on derivatives of 2-thiocytosine or related

compounds containing a thiocarbonyl group, such as thiopurines and thiosemicarbazones.

These related molecules have shown varied and sometimes significant anticancer activities,

but their mechanisms and specific effects cannot be directly attributed to the parent compound,

2-thiocytosine.

One study on a 2-thiohydantoin derivative, which is structurally distinct from 2-thiocytosine,

did report an IC50 value of 2.448 µM in HepG2 liver cancer cells and suggested a mechanism

involving the inhibition of AKT1 and CDK2, leading to S-phase cell cycle arrest.[1] However,

this information is not directly applicable to 2-thiocytosine.

The absence of specific data for 2-thiocytosine prevents the creation of a detailed technical

guide as requested. Such a guide would require concrete experimental results to populate data

tables, describe methodologies, and visualize biological pathways.
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For researchers, scientists, and drug development professionals interested in this area, the

lack of specific data on 2-thiocytosine presents a clear research gap. Future investigations

could focus on:

In vitro cytotoxicity screening: Evaluating the cytotoxic effects of 2-thiocytosine against a

diverse panel of human cancer and leukemia cell lines to determine its potency and

selectivity.

Mechanism of action studies: Investigating how 2-thiocytosine affects key cellular

processes in cancer cells, such as apoptosis, cell cycle progression, and DNA integrity.

Signaling pathway analysis: Identifying the specific molecular pathways modulated by 2-
thiocytosine to understand its mode of action and potential therapeutic targets.

Until such primary research is conducted and published, a comprehensive technical guide on

the anticancer and antileukemic potential of 2-thiocytosine cannot be compiled. The scientific

community awaits foundational studies to unlock the potential of this specific compound in

oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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